Cas no 1805446-33-6 (5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1805446-33-6
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4866964
• Update Time: 2025-06-14

5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-8-4(2-13)3-14-5(1-6(15)16)7(8)9(11)12/h3,9H,1-2,13H2,(H,15,16)
• InChI Key： OJCNFGRWECSLFX-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CC(=O)O)C=1C(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid

Research Briefing on 5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid (CAS: 1805446-33-6)

5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid (CAS: 1805446-33-6) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a difluoromethyl group and an aminomethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

The synthesis of 5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid has been optimized to achieve high yields and purity, as reported in recent publications. Researchers have employed advanced techniques such as multi-step organic synthesis and chromatography to ensure the compound's structural integrity. The presence of the difluoromethyl group is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for further pharmaceutical exploration.

Pharmacological studies have revealed that this compound exhibits significant activity in modulating specific biological pathways. For instance, preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes involved in inflammatory and oncogenic processes. These findings suggest that 5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid could serve as a lead compound for the development of new anti-inflammatory or anticancer agents. Further investigations are underway to elucidate its mechanism of action and optimize its therapeutic efficacy.

In addition to its direct pharmacological applications, this compound has also been explored as a versatile building block in medicinal chemistry. Its reactive functional groups, such as the aminomethyl and bromo substituents, allow for further derivatization, enabling the synthesis of a wide range of analogs with tailored biological activities. Recent studies have demonstrated its utility in the design of targeted drug delivery systems and prodrugs, highlighting its broad applicability in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid. Issues such as solubility, toxicity, and pharmacokinetic properties need to be addressed through systematic structure-activity relationship (SAR) studies and preclinical testing. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-2-acetic acid represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes and diverse biological activities position it as a valuable tool for drug discovery and development. Continued research efforts will be crucial to fully unlock its therapeutic potential and translate these findings into clinically viable treatments.